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Abstract
Endoplasmic Reticulum (ER) Proteostasis Regulator-1, commonly known as ERp44, is a

crucial component of the cellular machinery that maintains protein homeostasis within the

secretory pathway. This thioredoxin family member, residing primarily in the ER and the ER-

Golgi Intermediate Compartment (ERGIC), plays a pivotal role in the quality control of protein

folding and assembly, particularly for disulfide-bonded oligomeric proteins. Its function is

intricately regulated by the unique biochemical environment of the early secretory pathway,

including pH and zinc concentration. As a key regulator of protein secretion and ER stress

responses, ERp44 is an emerging target of interest for therapeutic intervention in a variety of

diseases characterized by proteotoxic stress. This technical guide provides an in-depth

overview of the core functions of ERp44, supported by quantitative data, detailed experimental

protocols, and visual representations of its key signaling pathways and regulatory mechanisms.

Core Functions of ERp44
ERp44, also designated as C12orf49, is a 44-kDa protein that functions as a molecular

chaperone and an escort factor, ensuring that only correctly folded and assembled proteins are

secreted.[1][2] Its primary functions can be categorized as follows:

Thiol-Mediated Protein Retention: ERp44 utilizes a conserved CRFS motif within its

thioredoxin-like domain to form mixed disulfide bonds with client proteins.[1] This covalent
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interaction is key to its role in retaining unassembled or misfolded proteins within the ER,

preventing their premature exit and subsequent secretion.[1]

Quality Control of Oligomeric Protein Assembly: ERp44 is a critical gatekeeper in the

assembly of complex multimeric proteins. It supervises the correct formation of disulfide-

linked oligomers such as immunoglobulin M (IgM) and adiponectin.[3] By selectively binding

to assembly intermediates, ERp44 ensures that only fully and correctly assembled proteins

are released for secretion.

Regulation of ER-Resident Enzymes: Several ER-resident enzymes lack a canonical ER-

retention signal. ERp44 binds to these proteins, such as Endoplasmic Reticulum

Oxidoreductin 1α (Ero1α), and retrieves them from the Golgi apparatus back to the ER,

thereby maintaining their proper localization and function.[2]

Modulation of ER Calcium Homeostasis: ERp44 interacts with the inositol 1,4,5-

trisphosphate receptor (IP3R1), a key channel for calcium release from the ER. This

interaction inhibits IP3R1 activity, thereby playing a role in the regulation of intracellular

calcium signaling and mitigating ER stress.

Sensing of the ER/Golgi Environment: The function of ERp44 is exquisitely sensitive to the

pH and zinc ion concentration of its surrounding environment. The more acidic pH and higher

zinc concentration of the Golgi compared to the ER trigger conformational changes in

ERp44, modulating its client-binding and retrieval activities.

Quantitative Data on ERp44 Interactions
The following tables summarize key quantitative data regarding the binding affinities and

kinetics of ERp44 with its regulators and substrates.
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Interacting
Partner

Method
Dissociation
Constant (Kd)

Conditions Reference

Zinc (Zn²⁺)

Isothermal

Titration

Calorimetry (ITC)

135–295 nM pH 7.2–6.2
[Watanabe et al.,

2019]

Ero1α

Isothermal

Titration

Calorimetry (ITC)

~1.3 µM pH 6.2
[Watanabe et al.,

2017]

Signaling Pathways and Regulatory Mechanisms
The function of ERp44 is integrated into several key cellular pathways. The following diagrams,

generated using the DOT language for Graphviz, illustrate these complex relationships.

ERp44 Regulation by pH and Zinc
Caption: Regulation of ERp44 activity by the pH and zinc gradient between the ER and Golgi.

ERp44 in IgM Assembly Quality Control
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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